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For Researchers, Scientists, and Drug Development Professionals

Introduction
Methylionone is a collection of isomeric chemical compounds extensively utilized in the

fragrance and flavor industries for its characteristic woody and violet-like aroma. As a cyclic

ketone, its various isomers, primarily α-isomethyl ionone, β-isomethyl ionone, and γ-methyl

ionone, exhibit subtle differences in their scent profiles and physical properties. This technical

guide provides a comprehensive overview of the chemical and physical properties of

methylionone, detailed experimental protocols for their determination, and an exploration of its

biological interactions, including olfactory signaling and skin sensitization pathways.

Chemical and Physical Properties
The chemical and physical properties of methylionone and its principal isomers are

summarized below. These properties are crucial for formulation, quality control, and safety

assessment.
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Property Value Reference(s)

CAS Number 1335-46-2 [1]

Molecular Formula C₁₄H₂₂O [2]

Molecular Weight 206.32 g/mol [2]

Appearance Colorless to pale yellow liquid [2]

Odor Floral, woody, violet [1][2]

Isomer-Specific Properties
The individual isomers of methylionone possess distinct physical and chemical characteristics.

Table 1: Physical and Chemical Properties of Methylionone Isomers

Property α-Isomethyl Ionone β-Isomethyl Ionone γ-Methyl Ionone

CAS Number 127-51-5 79-89-0 127-42-4

Molecular Formula C₁₄H₂₂O C₁₄H₂₂O C₁₄H₂₂O

Molecular Weight 206.32 g/mol 206.32 g/mol 206.32 g/mol

Boiling Point 93 °C at 3.1 mmHg
301.28 °C at 760

mmHg (est.)
122 °C at 9 mmHg

Density 0.93 g/cm³ (20 °C) 0.9250-0.9350 g/cm³
0.9270 - 0.9350 g/cm³

at 25°C

Refractive Index
1.5000-1.5020 at 20

°C

1.4965-1.5040 at 20

°C

1.4980 - 1.5030 at

20°C

Solubility in Water 0.064 g/L
2.309 mg/L at 25 °C

(est.)

Soluble in alcohol,

poorly soluble in water

logP (o/w) ~4.0 4.008 (est.) Not Found

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://fragranceconservatory.com/ingredient/methyl-ionone-mixture-of-isomers
https://www.chemimpex.com/products/39270
https://www.chemimpex.com/products/39270
https://www.chemimpex.com/products/39270
https://fragranceconservatory.com/ingredient/methyl-ionone-mixture-of-isomers
https://www.chemimpex.com/products/39270
https://www.benchchem.com/product/b1628513?utm_src=pdf-body
https://www.benchchem.com/product/b1628513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed methodologies for determining the key physical and chemical properties of

methylionone are outlined below. These protocols are based on internationally recognized

standards, primarily those from the Organisation for Economic Co-operation and Development

(OECD).

Determination of Boiling Point (Adapted from OECD TG
103)
Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

atmospheric pressure. This method describes the determination of the boiling point using a

dynamic method that involves measuring the temperature of the vapor-liquid equilibrium.

Apparatus:

Distillation flask

Condenser

Thermometer with appropriate range and calibration

Heating mantle or oil bath

Pressure measurement device (barometer)

Procedure:

Place a measured quantity of methylionone into the distillation flask, along with boiling

chips.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned so that the

top of the bulb is level with the bottom of the side arm of the flask.

Begin heating the flask gently.

Record the temperature when the liquid begins to boil and a steady stream of condensate is

observed on the thermometer.

Record the ambient atmospheric pressure.
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If the pressure is not 760 mmHg, apply a pressure correction to the observed boiling point

using the Sydney-Young equation or other appropriate nomographs.

Determination of Density (Adapted from OECD TG 109)
Principle: The density of a liquid is its mass per unit volume. This can be determined using a

pycnometer, which is a flask of a known volume.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Constant temperature bath

Thermometer

Procedure:

Clean and dry the pycnometer and weigh it accurately (m₀).

Fill the pycnometer with distilled water of a known temperature (e.g., 20 °C) and weigh it

(m₁).

Empty and dry the pycnometer, then fill it with the methylionone sample at the same

temperature and weigh it (m₂).

The density (ρ) of the sample is calculated using the formula: ρ_sample = [(m₂ - m₀) / (m₁ -

m₀)] * ρ_water where ρ_water is the density of water at the measurement temperature.

Determination of Refractive Index (Adapted from
standard laboratory procedures)
Principle: The refractive index of a substance is the ratio of the speed of light in a vacuum to

the speed of light in the substance. It is a characteristic property of a substance and is

temperature and wavelength dependent. An Abbe refractometer is commonly used for this

measurement.
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Apparatus:

Abbe refractometer

Constant temperature water circulator

Light source (e.g., sodium lamp, 589 nm)

Dropper

Lens paper and ethanol for cleaning

Procedure:

Calibrate the Abbe refractometer using a standard of known refractive index (e.g., distilled

water).

Ensure the prisms of the refractometer are clean and dry.

Apply a few drops of the methylionone sample onto the lower prism.

Close the prisms and allow the sample to spread into a thin film.

Adjust the light source and the refractometer's controls to bring the dividing line between the

light and dark fields into sharp focus at the crosshairs of the eyepiece.

Read the refractive index from the instrument's scale.

Record the temperature at which the measurement was taken.

Determination of Water Solubility (Adapted from OECD
TG 105 - Flask Method)
Principle: This method determines the saturation mass concentration of a substance in water at

a given temperature.

Apparatus:
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Flasks with stoppers

Constant temperature shaker or magnetic stirrer

Analytical method for quantification of methylionone (e.g., Gas Chromatography)

Centrifuge (if necessary)

Procedure:

Add an excess amount of methylionone to a known volume of distilled water in a flask.

Stopper the flask and agitate it at a constant temperature (e.g., 25 °C) for a sufficient period

to reach equilibrium (e.g., 24-48 hours).

After equilibration, allow the mixture to stand to let undissolved material settle. If necessary,

centrifuge the sample to separate the aqueous phase.

Carefully withdraw an aliquot of the clear aqueous phase.

Analyze the concentration of methylionone in the aliquot using a validated analytical

method.

Perform the determination in triplicate.

Biological Interactions and Signaling Pathways
While primarily known for its sensory properties, methylionone, like many fragrance

ingredients, can interact with biological systems. The two most relevant pathways are olfactory

signaling, responsible for its perception as a scent, and the skin sensitization pathway, which

can lead to allergic contact dermatitis in susceptible individuals.

Olfactory Signaling Pathway
The perception of odorants like methylionone begins with their interaction with olfactory

receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal epithelium. While

the specific ORs that bind to methylionone isomers have not been definitively identified, the

general signaling cascade is well-understood.
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General olfactory signaling pathway initiated by an odorant like methylionone.

Skin Sensitization: Adverse Outcome Pathway (AOP)
Methylionone is recognized as a potential skin sensitizer. The process of skin sensitization is a

complex immunological cascade that is initiated by the binding of a small molecule (hapten) to

skin proteins. This modified protein is then recognized by the immune system, leading to an

allergic response upon subsequent exposures. The general Adverse Outcome Pathway (AOP)

for skin sensitization is depicted below.
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Adverse Outcome Pathway (AOP) for skin sensitization by a hapten like methylionone.
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The initial step, or Molecular Initiating Event (MIE), involves the covalent binding of the

chemically reactive hapten (or a prohapten that becomes reactive through metabolism in the

skin) to skin proteins. This haptenation creates a novel antigen.[3] Keratinocytes, the primary

cells of the epidermis, can be activated by these modified proteins, leading to the release of

pro-inflammatory cytokines.[4] These signals, along with the haptenated proteins themselves,

are taken up by dendritic cells (Langerhans cells in the epidermis), which then mature and

migrate to the draining lymph nodes.[5] In the lymph nodes, the dendritic cells present the

haptenated peptide to naive T-cells, leading to the activation and proliferation of hapten-specific

T-cells.[6] Upon subsequent exposure to the same hapten, these memory T-cells are

reactivated, leading to a more rapid and robust inflammatory response that manifests as

allergic contact dermatitis.[6]

Synthesis of Methylionone
The synthesis of methylionone isomers is a well-established industrial process. A general

workflow for the synthesis is outlined below.
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General synthesis workflow for methylionone isomers.

Conclusion
This technical guide has provided a detailed overview of the chemical and physical properties

of methylionone and its primary isomers. Standardized experimental protocols for the

determination of these properties have been outlined to aid researchers in their laboratory

work. Furthermore, the known biological interaction pathways, namely olfactory signaling and

skin sensitization, have been described. While the general mechanisms are understood, further

research is needed to identify the specific olfactory receptors for methylionone and to fully
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elucidate the detailed molecular events in methylionone-induced skin sensitization. The

information presented herein serves as a valuable resource for scientists and professionals

involved in the research, development, and safety assessment of products containing

methylionone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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